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Compound of Interest

Compound Name: 4-Nitrodiphenylmethane

Cat. No.: B156897 Get Quote

This guide provides an in-depth overview of 4-Nitrodiphenylmethane, a nitrated aromatic

compound. It is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry. This document details its chemical properties,

spectroscopic data, and a standard experimental protocol for its synthesis.

Chemical Identity and Molecular Structure
4-Nitrodiphenylmethane, also known by its IUPAC name 1-benzyl-4-nitrobenzene, is a

derivative of diphenylmethane.[1] Its chemical structure consists of a diphenylmethane

framework with a nitro group (NO₂) substituted at the para position (position 4) of one of the

benzene rings.

CAS Number: 1817-77-2[1][2]

Molecular Formula: C₁₃H₁₁NO₂[1][2]

Synonyms: p-Nitrodiphenylmethane, (4-Nitrophenyl)phenylmethane, 1-Benzyl-4-

nitrobenzene[1]

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for 4-Nitrodiphenylmethane. This

information is crucial for its identification, handling, and application in experimental settings.
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Property Value Source

Molecular Weight 213.23 g/mol [1][2]

IUPAC Name 1-benzyl-4-nitrobenzene [1]

CAS Number 1817-77-2 [1][2]

¹H NMR Spectroscopy
Spectra available in public

databases.
[1]

¹³C NMR Spectroscopy
Spectra available in public

databases.
[1]

Infrared (IR) Spectroscopy
Spectra available in public

databases.
[1]

Mass Spectrometry (GC-MS)
Data available in public

databases.
[1]

Experimental Protocol: Synthesis of 4-
Nitrodiphenylmethane
The synthesis of 4-Nitrodiphenylmethane is typically achieved through the electrophilic

nitration of diphenylmethane. The following protocol is based on established methods for the

mononitration of diphenylmethane.[3][4]

Objective: To synthesize 4-Nitrodiphenylmethane via the nitration of diphenylmethane.

Materials:

Diphenylmethane

Nitric acid (concentrated)

Dichloromethane (CH₂Cl₂)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Anhydrous magnesium sulfate (MgSO₄)
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Round-bottom flask

Magnetic stirrer

Dropping funnel

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve

diphenylmethane in dichloromethane. Cool the solution in an ice bath to maintain a low

temperature during the reaction.

Addition of Nitrating Agent: Slowly add concentrated nitric acid to the stirred solution of

diphenylmethane in dichloromethane using a dropping funnel. The slow addition is crucial to

control the exothermic reaction and prevent over-nitration.

Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) to observe the consumption of the starting material and the formation

of the product. The reaction typically yields a mixture of 2-nitrodiphenylmethane and 4-
nitrodiphenylmethane isomers.[3][4]

Work-up: Once the reaction is complete, carefully quench the reaction mixture by pouring it

over crushed ice. Transfer the mixture to a separatory funnel.

Extraction and Neutralization: Wash the organic layer sequentially with water and a saturated

solution of sodium bicarbonate to neutralize any remaining acid.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the dichloromethane solvent using a rotary evaporator.

Purification: The resulting crude product, a mixture of isomers, can be purified by column

chromatography to isolate the 4-nitrodiphenylmethane isomer.
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Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis and characterization of 4-
Nitrodiphenylmethane.
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Caption: Workflow for the synthesis and analysis of 4-Nitrodiphenylmethane.

Applications in Research and Drug Development
Nitrated aromatic compounds are valuable intermediates in organic synthesis. 4-
Nitrodiphenylmethane can serve as a precursor for the synthesis of other functionalized

diphenylmethane derivatives. For instance, the nitro group can be reduced to an amine group

(4-aminodiphenylmethane), which is a common building block in the development of

pharmaceuticals and other biologically active molecules. The diphenylmethane scaffold itself is

present in various drug molecules, and the introduction of a nitro group allows for further

chemical modifications to explore structure-activity relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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